Cas no 27799-86-6 (1-Methyl-4-nitrobenzotriazole)

• Product Name: 1-Methyl-4-nitrobenzotriazole
• CAS No: 27799-86-6
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• CID: 2662321
• Update Time: 2023-08-06

1-Methyl-4-nitrobenzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-nitrobenzotriazole
• 1-Methyl-4-nitro-1H-benzotriazole
• 1H-Benzotriazole, 1-methyl-4-nitro-
• HFYKTFXFSPENJV-UHFFFAOYSA-N
• BDBM50260813
• 1-Methyl-4-nitro-1H-1,2,3-benzotriazole #
• 1-Methyl-4-nitrobenzotriazole

• Inchi： 1S/C7H6N4O2/c1-10-5-3-2-4-6(11(12)13)7(5)8-9-10/h2-4H,1H3
• InChI Key： HFYKTFXFSPENJV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2=C1N=NN2C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Topological Polar Surface Area: 76.5